![molecular formula C25H24N6O3S B2513770 N-(3,4-dimethoxyphenethyl)-2-((9-phenylpyrazolo[1,5-a][1,2,4]triazolo[3,4-c]pyrazin-3-yl)thio)acetamide CAS No. 1207001-26-0](/img/no-structure.png)
N-(3,4-dimethoxyphenethyl)-2-((9-phenylpyrazolo[1,5-a][1,2,4]triazolo[3,4-c]pyrazin-3-yl)thio)acetamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
N-(3,4-dimethoxyphenethyl)-2-((9-phenylpyrazolo[1,5-a][1,2,4]triazolo[3,4-c]pyrazin-3-yl)thio)acetamide is a useful research compound. Its molecular formula is C25H24N6O3S and its molecular weight is 488.57. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.
Scientific Research Applications
Synthesis and Biological Activity
Insecticidal Applications : The synthesis of various heterocycles, including pyrazolo[1,5-a][1,2,4]triazolo[3,4-c] derivatives, has been explored for their potential insecticidal properties against pests like the cotton leafworm, Spodoptera littoralis. These compounds exhibit promising insecticidal activity, showcasing the utility of such chemical structures in developing new agricultural agents (Fadda et al., 2017).
Anticancer and Antimicrobial Activities : Synthesis efforts have led to the creation of antipyrine-based heterocycles incorporating pyrazolo[1,5-a][1,2,4]triazolo[3,4-c] motifs, which have been evaluated for their anticancer and antimicrobial activities. Some derivatives were found to possess promising activities, indicating the potential for these compounds in medicinal chemistry and drug development (Riyadh et al., 2013).
Chemical Synthesis and Characterization
- Novel Synthetic Pathways : Research has focused on developing new synthetic methods for creating heterocyclic compounds, including pyrazolo[1,5-a][1,2,4]triazolo[3,4-c] derivatives. These studies not only expand the chemical toolbox for synthesizing complex molecules but also provide insights into the structural and functional versatility of these compounds (Bondock et al., 2008).
Antioxidant Properties
- Antioxidant Studies : New derivatives incorporating similar structural frameworks have been synthesized and evaluated for their antioxidant activities. Such studies reveal the potential of these compounds to act as radical scavengers, which could be beneficial in designing molecules to mitigate oxidative stress-related diseases (Ahmad et al., 2012).
properties
{ "Design of the Synthesis Pathway": "The synthesis pathway for N-(3,4-dimethoxyphenethyl)-2-((9-phenylpyrazolo[1,5-a][1,2,4]triazolo[3,4-c]pyrazin-3-yl)thio)acetamide involves the reaction of 3,4-dimethoxyphenethylamine with 2-bromoacetylthiophene, followed by the reaction of the resulting intermediate with 9-phenylpyrazolo[1,5-a][1,2,4]triazolo[3,4-c]pyrazin-3-amine. The final product is obtained by acetylation of the resulting intermediate.", "Starting Materials": [ "3,4-dimethoxyphenethylamine", "2-bromoacetylthiophene", "9-phenylpyrazolo[1,5-a][1,2,4]triazolo[3,4-c]pyrazin-3-amine", "acetic anhydride", "triethylamine", "dichloromethane", "diethyl ether", "sodium bicarbonate", "sodium chloride", "water" ], "Reaction": [ "Step 1: 3,4-dimethoxyphenethylamine is reacted with 2-bromoacetylthiophene in dichloromethane in the presence of triethylamine to yield the intermediate 3,4-dimethoxyphenethyl-2-(thiophen-2-yl)acetamide.", "Step 2: The intermediate from step 1 is reacted with 9-phenylpyrazolo[1,5-a][1,2,4]triazolo[3,4-c]pyrazin-3-amine in diethyl ether in the presence of sodium bicarbonate to yield the intermediate N-(3,4-dimethoxyphenethyl)-2-((9-phenylpyrazolo[1,5-a][1,2,4]triazolo[3,4-c]pyrazin-3-yl)thio)acetamide.", "Step 3: The intermediate from step 2 is acetylated with acetic anhydride in dichloromethane in the presence of triethylamine to yield the final product N-(3,4-dimethoxyphenethyl)-2-((9-phenylpyrazolo[1,5-a][1,2,4]triazolo[3,4-c]pyrazin-3-yl)thio)acetamide.", "Step 4: The final product is purified by recrystallization from a mixture of dichloromethane and diethyl ether, and dried under vacuum.", "Step 5: The purity of the final product is confirmed by NMR spectroscopy and mass spectrometry." ] } | |
CAS RN |
1207001-26-0 |
Molecular Formula |
C25H24N6O3S |
Molecular Weight |
488.57 |
IUPAC Name |
N-[2-(3,4-dimethoxyphenyl)ethyl]-2-[(11-phenyl-3,4,6,9,10-pentazatricyclo[7.3.0.02,6]dodeca-1(12),2,4,7,10-pentaen-5-yl)sulfanyl]acetamide |
InChI |
InChI=1S/C25H24N6O3S/c1-33-21-9-8-17(14-22(21)34-2)10-11-26-23(32)16-35-25-28-27-24-20-15-19(18-6-4-3-5-7-18)29-31(20)13-12-30(24)25/h3-9,12-15H,10-11,16H2,1-2H3,(H,26,32) |
InChI Key |
LOUIBGWQXWEMJT-UHFFFAOYSA-N |
SMILES |
COC1=C(C=C(C=C1)CCNC(=O)CSC2=NN=C3N2C=CN4C3=CC(=N4)C5=CC=CC=C5)OC |
solubility |
not available |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.